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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

The utility of (E)-1-Butenylboronic acid lies in its ability to serve as a stable, stereodefined

pronucleophile. Researchers must be aware that the free acid exists in equilibrium with its

cyclic trimeric anhydride (boroxine), a behavior characteristic of many boronic acids.

Table 1: Chemical Specifications
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Property Data Notes

IUPAC Name (E)-But-1-en-1-ylboronic acid Specific trans isomer

CAS Number 852458-12-9
Generic/Acid form (Verify

specific batch CoA)

Molecular Formula

Molecular Weight 99.92 g/mol

Physical State White to off-white solid Hygroscopic

Solubility
Soluble in MeOH, DMSO, THF,

DCM
Poor water solubility

H NMR Signature ~6.0–6.8 ppm (vinylic)

Key: Large coupling constant (

Hz) indicates trans geometry.

[1][2][3]

Stability Prone to dehydration
Forms boroxine upon heating

or vacuum drying.

Expert Insight: In

H NMR, the diagnostic signal for the (E)-isomer is the large coupling constant (

) between the two vinylic protons, typically ranging from 17–18 Hz. This

distinguishes it clearly from the (Z)-isomer (

Hz) or the saturated butyl analog.

Part 2: Synthetic Routes & Methodology
The most reliable method for synthesizing (E)-1-Butenylboronic acid with high stereochemical

purity is the hydroboration of 1-butyne. This process exploits the syn-addition mechanism of
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boranes to alkynes.

Protocol: Hydroboration of 1-Butyne
Reagents:

1-Butyne (Terminal Alkyne)

Catecholborane (or Pinacolborane for direct ester synthesis)

Catalyst (Optional but recommended:

or similar for rate enhancement, though thermal uncatalyzed routes work with
Catecholborane).

Step-by-Step Workflow:

Preparation: In a flame-dried Schlenk flask under Argon, charge neat Catecholborane (1.1

equiv).

Addition: Cool to 0°C. Slowly add 1-Butyne (1.0 equiv) via syringe. The reaction is

exothermic.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

Mechanism:[4][5][6][7][8] The boron atom adds to the terminal carbon (less hindered), and

the hydride adds to the internal carbon in a syn fashion.[5]

Hydrolysis: Treat the resulting intermediate (alkenyl catecholboronate) with water or mild

aqueous acid to cleave the catechol ester.

Isolation: Extract with diethyl ether, dry over

, and concentrate. Recrystallize from hexane/ether if necessary.

Mechanistic Visualization: The following diagram illustrates the concerted syn-addition that

guarantees the (E)-geometry.
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Figure 1: Mechanism of Alkyne Hydroboration yielding (E)-Alkenylboronic acids.

Part 3: Mechanistic Reactivity & Applications[11]
The primary application of (E)-1-Butenylboronic acid is in the Suzuki-Miyaura Cross-Coupling

reaction. This pathway allows for the modular construction of dienes and styrenes commonly

found in natural products (e.g., palytoxin fragments) and pharmaceutical candidates.

The Stereochemical Imperative
A critical feature of this reagent is Stereoretention. The transmetallation step in the Suzuki

catalytic cycle proceeds with retention of configuration at the alkenyl carbon. Therefore, starting

with pure (E)-acid yields a pure (E)-coupled product.

Standard Coupling Protocol:

Catalyst:

(3-5 mol%)

Base:

or

(2.0 equiv)

Solvent: DME/Water or Toluene/Water (degassed)

Conditions: Heat to 80°C under inert atmosphere.

Catalytic Cycle Visualization:
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Figure 2: Suzuki-Miyaura Catalytic Cycle highlighting the entry point of the boronic acid.

Part 4: Handling, Stability & Storage
1. Boroxine Equilibrium (Dehydration): Free boronic acids, including (E)-1-Butenylboronic
acid, spontaneously dehydrate to form cyclic trimers (boroxines) upon standing in dry air or

under vacuum.

Impact: This changes the stoichiometry (MW changes from monomer to trimer).

Mitigation: Always calculate stoichiometry assuming a mixture or convert to the Pinacol Ester

for precise weighing. The boroxine is equally reactive in Suzuki couplings if water is present
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in the solvent system (which hydrolyzes it back to the monomer in situ).

2. Oxidation Sensitivity: The carbon-boron bond in alkenylboronates is susceptible to oxidation

by air, especially in solution, leading to the formation of the corresponding aldehyde or alcohol

(butanal/butanol).

Storage: Store solid at 2–8°C under Argon.

Solution: Do not store in solution; prepare fresh.

3. Self-Validating Purity Check: Before use, run a quick TLC or

H NMR.

Degradation Sign: Appearance of aldehyde peaks (~9.7 ppm) in NMR indicates oxidation.

Dehydration Sign: Broadening of OH peaks or shift in melting point (boroxines have different

MPs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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